Cas no 1804067-16-0 (1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one)

1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one Chemical and Physical Properties
Names and Identifiers
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- 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one
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- Inchi: 1S/C10H9BrClFO2/c1-6(14)9(12)7-3-2-4-8(11)10(7)15-5-13/h2-4,9H,5H2,1H3
- InChI Key: SMBGTTOBRROAIF-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1OCF)C(C(C)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 228
- Topological Polar Surface Area: 26.3
- XLogP3: 3.4
1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A013020339-500mg |
1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one |
1804067-16-0 | 97% | 500mg |
806.85 USD | 2021-06-24 | |
Alichem | A013020339-250mg |
1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one |
1804067-16-0 | 97% | 250mg |
470.40 USD | 2021-06-24 | |
Alichem | A013020339-1g |
1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one |
1804067-16-0 | 97% | 1g |
1,579.40 USD | 2021-06-24 |
1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one Related Literature
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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3. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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Xinhua Dai,Zhimin Liu,Buxing Han,Zhenyu Sun,Yong Wang,Jian Xu,Xinglin Guo,Ning Zhao,Jing Chen Chem. Commun., 2004, 2190-2191
Additional information on 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one
Comprehensive Analysis of 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one (CAS No. 1804067-16-0)
The compound 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one (CAS No. 1804067-16-0) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. With the increasing demand for novel chemical entities in drug discovery, this compound stands out as a promising candidate for further exploration. Its molecular framework, featuring a brominated phenyl ring, a fluoromethoxy group, and a chloropropanone moiety, offers a versatile platform for synthetic modifications and biological activity studies.
In the context of modern medicinal chemistry, researchers are particularly interested in the structure-activity relationship (SAR) of compounds like 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one. The presence of both halogen atoms (bromine and chlorine) and a fluoromethoxy group suggests potential interactions with biological targets, such as enzymes or receptors. These features align with current trends in drug design, where halogen bonding and fluorine incorporation are leveraged to enhance binding affinity and metabolic stability. As such, this compound could play a pivotal role in the development of next-generation therapeutics.
From a synthetic perspective, the preparation of 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one involves multi-step organic transformations, including halogenation, etherification, and ketone formation. These processes are often optimized for yield and purity, reflecting the growing emphasis on green chemistry and sustainable synthesis methods. Researchers are also exploring catalytic approaches to reduce waste and improve efficiency, addressing the broader industry focus on environmentally friendly chemical production.
The compound's potential extends beyond pharmaceuticals. In the agrochemical sector, its structural motifs could be harnessed to develop new pesticides or herbicides with improved efficacy and lower environmental impact. This aligns with global efforts to address food security challenges through innovative chemical solutions. Additionally, the fluoromethoxy group in 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one may contribute to enhanced bioavailability, a critical factor in agrochemical design.
Analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure precise identification and purity assessment, which are essential for regulatory compliance and research reproducibility. The integration of computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, further enhances the understanding of its properties and potential applications.
As the scientific community continues to explore the versatility of 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one, its role in interdisciplinary research becomes increasingly evident. Whether in drug discovery, material science, or agricultural chemistry, this compound exemplifies the convergence of innovation and practicality. Future studies may uncover new derivatives or formulations that leverage its unique attributes, paving the way for breakthroughs in multiple fields.
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